Cas no 1261947-03-8 (4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid
• CAS No: 1261947-03-8
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• MDL: MFCD18319306
• CID: 2765285
• PubChem ID: 53225234
• Update Time: 2025-05-20

4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80688966
• 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid, 95%
• 1261947-03-8
• 2',5'-Dimethyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319306
• 4-(2,5-DIMETHYLPHENYL)-2-NITROBENZOIC ACID
• 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18319306
• Inchi： 1S/C15H13NO4/c1-9-3-4-10(2)13(7-9)11-5-6-12(15(17)18)14(8-11)16(19)20/h3-8H,1-2H3,(H,17,18)
• InChI Key： YXEZMVIVNUNWJF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 271.08445790Da
• Monoisotopic Mass: 271.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid

4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid (CAS No. 1261947-03-8): A Comprehensive Technical Overview

4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid (CAS 1261947-03-8) is an important nitroaromatic carboxylic acid derivative with significant applications in pharmaceutical intermediates and organic synthesis. This yellow crystalline compound with molecular formula C₁₅H₁₃NO₄ has attracted growing interest from researchers due to its unique structural features that combine both electron-withdrawing nitro group and electron-donating methyl groups on the aromatic rings.

The compound's chemical properties make it particularly valuable in modern synthetic chemistry. With a molecular weight of 271.27 g/mol, it typically appears as a pale yellow to orange powder at room temperature. The presence of both carboxylic acid functionality and nitro group in its structure provides two reactive sites for further chemical modifications, making it a versatile building block for more complex molecules. Recent studies have explored its potential in creating novel pharmaceutical intermediates, especially in the development of anti-inflammatory agents and enzyme inhibitors.

In the pharmaceutical industry, 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid serves as a key intermediate for synthesizing various bioactive compounds. Researchers have utilized its structure to develop potential COX-2 inhibitors, drawing interest from drug discovery programs focused on pain management. The compound's structure-activity relationship has been particularly valuable in medicinal chemistry studies, where slight modifications to its core structure can significantly alter biological activity.

The synthetic applications of this compound extend beyond pharmaceuticals. In material science, it has been investigated as a precursor for organic electronic materials due to its conjugated π-system and polar functional groups. The nitro group's strong electron-withdrawing character combined with the carboxylic acid's hydrogen bonding capability makes derivatives of this compound interesting candidates for molecular self-assembly studies and functional material design.

From a market perspective, the demand for 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers typically supply this compound with purity levels ranging from 95% to 99%, catering to different research and industrial needs. The global market has seen increased interest in this compound as more researchers publish studies utilizing its unique structural properties.

Recent synthetic methodology improvements have made the production of 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid more efficient and environmentally friendly. Modern approaches often employ catalytic methods and green chemistry principles to reduce waste and improve yields. These advancements align with the growing industry focus on sustainable chemical production and have made the compound more accessible to researchers worldwide.

The analytical characterization of this compound typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications. The distinctive 1H NMR spectrum of this compound shows characteristic signals from the aromatic protons and methyl groups, providing a fingerprint for quality control purposes.

In storage and handling, 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid should be kept in a cool, dry place away from strong oxidizers. While not classified as highly hazardous, standard laboratory precautions should be followed when working with this chemical. Proper personal protective equipment including gloves and safety glasses is recommended during handling.

Looking toward future applications, researchers are exploring the potential of 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid derivatives in bioconjugation chemistry and targeted drug delivery systems. The compound's ability to undergo various selective transformations makes it a promising candidate for developing smart materials and responsive systems in advanced biomedical applications.

The regulatory status of 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid varies by region, but it generally falls under standard laboratory chemical regulations. Researchers should consult local guidelines when planning experiments with this compound. Many suppliers provide detailed safety data sheets that outline proper handling procedures and disposal methods.

From a research perspective, this compound continues to attract attention in academic circles. Recent publications have explored its use in multicomponent reactions and as a scaffold for library synthesis in drug discovery programs. The unique electronic properties imparted by its substituted aromatic system make it particularly interesting for studies in molecular recognition and supramolecular chemistry.

In conclusion, 4-(2,5-Dimethylphenyl)-2-nitrobenzoic acid (CAS 1261947-03-8) represents a valuable tool in modern chemical research and pharmaceutical development. Its combination of structural features, synthetic versatility, and potential applications ensures its continued relevance in scientific investigations. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as an important building block in organic and medicinal chemistry.